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Compound of Interest

Compound Name: MRL-650

Cat. No.: B10786935

Introduction

MRL-650, also known as CB1 Inverse Agonist 1, is a potent and selective inverse agonist of
the Cannabinoid Receptor 1 (CB1).[1] The CBL1 receptor is a G-protein coupled receptor
predominantly expressed in the central nervous system and to a lesser extent in peripheral
tissues.[2] It plays a crucial role in regulating various physiological processes, including
appetite, pain, mood, and memory.[3] As an inverse agonist, MRL-650 not only blocks the
effects of agonists but also reduces the constitutive activity of the CB1 receptor.[3] This
property makes MRL-650 a valuable tool for researchers studying the endocannabinoid system
and its role in various pathological conditions, including metabolic disorders, substance abuse,
and neurodegenerative diseases.[3]

Quantitative Data

A summary of the key quantitative data for MRL-650 is provided in the table below for easy
reference.
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Property Value Source
Synonym CBL1 Inverse Agonist 1 CP Lab Safety
CAS Number 852315-00-5 CP Lab Safety
Molecular Formula C25H1s8CIsN30s3 CP Lab Safety
Molecular Weight 514.79 g/mol [1114]
Solubility in DMSO 10 mM [4]

Solubility in Water No data available [5]1[6]
Solubility in Ethanol No data available

Purity >95% CP Lab Safety
Storage of Solid -20°C

_ -20°C for several months;
Storage of Stock Solution ) [1107]
-80°C for extended periods

Experimental Protocols

Preparation of a 10 mM MRL-650 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of MRL-650 in dimethyl
sulfoxide (DMSO).

Materials:

MRL-650 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer
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e Optional: Water bath or sonicator

Procedure:

Equilibrate Reagents: Allow the MRL-650 powder and DMSO to equilibrate to room
temperature before opening to prevent condensation.

o Weigh MRL-650: Accurately weigh the desired amount of MRL-650 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 5.15 mg of MRL-650 (Molecular Weight:
514.79 g/mol ).

e Add DMSO: Add the calculated volume of DMSO to the vial containing the MRL-650 powder.
For a 10 mM solution with 5.15 mg of MRL-650, add 1 mL of DMSO.

¢ Dissolve the Compound:
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, gentle warming in a 37°C water bath or sonication
for a few minutes can aid in solubilization.[1]

» Aliquot and Store:

o Once the MRL-650 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This will help to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to several months) or at -80°C for
long-term storage.[1][7]

Note on Aqueous Buffers: MRL-650 is poorly soluble in agueous solutions. When diluting the
DMSO stock solution into an aqueous buffer for experiments, it is crucial to ensure that the final
concentration of DMSO is compatible with the experimental system and that the MRL-650 does
not precipitate. It is recommended to perform a small-scale test to check for solubility and
precipitation at the desired final concentration.

Visualizations
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Experimental Workflow for MRL-650 Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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